![molecular formula C16H24N2OS B257533 1-cyclohexyl-4-(propylsulfanyl)-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one](/img/structure/B257533.png)
1-cyclohexyl-4-(propylsulfanyl)-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-cyclohexyl-4-(propylsulfanyl)-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one, also known as CPCCOEt, is a compound that has been studied for its potential use as a therapeutic agent. CPCCOEt is a selective antagonist of the metabotropic glutamate receptor subtype 1 (mGluR1), which is a G protein-coupled receptor that plays a role in synaptic plasticity, learning, and memory.
Mechanism of Action
1-cyclohexyl-4-(propylsulfanyl)-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one acts as a selective antagonist of mGluR1, which is a G protein-coupled receptor that is widely distributed in the central nervous system. By blocking the activation of mGluR1, this compound can modulate the release of neurotransmitters, including glutamate, which is involved in synaptic plasticity, learning, and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. These include reducing the release of glutamate, modulating synaptic plasticity, and promoting neuroprotection.
Advantages and Limitations for Lab Experiments
1-cyclohexyl-4-(propylsulfanyl)-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one has several advantages for lab experiments, including its selectivity for mGluR1 and its ability to modulate synaptic plasticity. However, there are also limitations to using this compound, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 1-cyclohexyl-4-(propylsulfanyl)-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one. One area of interest is its potential use in treating neurological disorders, including migraine, epilepsy, and Parkinson's disease. Another area of research is understanding the mechanism of action of this compound and its effects on synaptic plasticity and learning and memory. Additionally, further studies are needed to fully understand the potential toxicity of this compound and its safety for use in humans.
Synthesis Methods
1-cyclohexyl-4-(propylsulfanyl)-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one can be synthesized using a multistep process, which involves the reaction of cyclohexanone with propylthiol to form 1-cyclohexyl-1-propanethiol. This intermediate is then reacted with 2,4-dichloro-5-methoxy-pyrimidine to form 1-cyclohexyl-4-(propylsulfanyl)pyrimidine. Finally, this compound is reacted with ethyl chloroformate to form this compound.
Scientific Research Applications
1-cyclohexyl-4-(propylsulfanyl)-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one has been studied for its potential use in treating various neurological disorders, including migraine, epilepsy, and Parkinson's disease. In animal models, this compound has been shown to have anticonvulsant, neuroprotective, and analgesic effects.
properties
Molecular Formula |
C16H24N2OS |
---|---|
Molecular Weight |
292.4 g/mol |
IUPAC Name |
1-cyclohexyl-4-propylsulfanyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one |
InChI |
InChI=1S/C16H24N2OS/c1-2-11-20-15-13-9-6-10-14(13)18(16(19)17-15)12-7-4-3-5-8-12/h12H,2-11H2,1H3 |
InChI Key |
SVVLZFXACLUTEV-UHFFFAOYSA-N |
SMILES |
CCCSC1=NC(=O)N(C2=C1CCC2)C3CCCCC3 |
Canonical SMILES |
CCCSC1=NC(=O)N(C2=C1CCC2)C3CCCCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.